N-[3-(4-benzyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide

• IUPAC Name: N-[3-(4-benzylpiperidin-1-yl)-3-oxopropyl]-3-methoxybenzamide
• InChI: InChI=1S/C23H28N2O3/c1-28-21-9-5-8-20(17-21)23(27)24-13-10-22(26)25-14-11-19(12-15-25)16-18-6-3-2-4-7-18/h2-9,17,19H,10-16H2,1H3,(H,24,27)
• InChI Key: DICQVPDHWRMRRT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NCCC(=O)N2CCC(CC2)CC3=CC=CC=C3
• Molecular Formula: C23H28N2O3
• Molecular Weight: 380.5 g/mol

Description

N-[3-(4-benzyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide, also known as BOP, is a compound that has been extensively studied for its potential applications in scientific research. BOP is a benzamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-[3-(4-benzyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide is not fully understood, but it is thought to act as an antagonist at the dopamine D2 receptor. N-[3-(4-benzyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide has been shown to inhibit the binding of dopamine to this receptor subtype, which can lead to a decrease in the activity of the dopamine system. This mechanism of action is similar to that of other dopamine antagonists, such as haloperidol.
Biochemical and Physiological Effects:
N-[3-(4-benzyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide has been shown to have a variety of biochemical and physiological effects, including its ability to modulate the activity of the dopamine system. N-[3-(4-benzyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide has been shown to decrease the release of dopamine in certain brain regions, as well as decrease the activity of dopamine neurons in the brain. N-[3-(4-benzyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide has also been shown to have effects on other neurotransmitter systems, including the serotonin and norepinephrine systems.

Advantages and Limitations for Lab Experiments

N-[3-(4-benzyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide has several advantages for use in laboratory experiments, including its high affinity and specificity for the dopamine D2 receptor, as well as its ability to modulate the activity of the dopamine system. However, there are also limitations to the use of N-[3-(4-benzyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide in laboratory experiments, including its potential side effects and the need for careful dosing and administration.

Future Directions

There are several future directions for research on N-[3-(4-benzyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide, including its potential use as a tool to study the mechanisms of action of other drugs and receptors. N-[3-(4-benzyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide may also have potential applications in the treatment of certain neurological and psychiatric disorders, including schizophrenia and addiction. Further research is needed to fully understand the mechanisms of action and potential therapeutic uses of N-[3-(4-benzyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide.

Scientific Research Applications

N-[3-(4-benzyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide has been shown to have a variety of potential applications in scientific research, including its use as a tool to study the mechanisms of action of certain drugs and receptors. N-[3-(4-benzyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide has been used as a ligand for the dopamine D2 receptor, and has been shown to have high affinity and specificity for this receptor subtype. N-[3-(4-benzyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide has also been used as a tool to study the effects of certain drugs on the activity of the dopamine system, as well as other neurotransmitter systems.